523-59-1

Seselin

In Stock

• CAS RN:
• 523-59-1

• Formula:
• C14H12O3

• InChI:
• InChI=1S/C14H12O3/c1-14(2)8-7-10-11(17-14)5-3-9-4-6-12(15)16-13(9)10/h3-8H,1-2H3

• InChIKey:
• QUVCQYQEIOLHFZ-UHFFFAOYSA-N

• Seselin is an angular pyranocoumarin that has been found in M. semecarpifolia and has diverse biological activities. It is cytotoxic to P388 and HT-29 cells in vitro (EC50s = 8.66 and 9.94 μg/ml). Seselin (0.5, 4.5, and 40.5 mg/kg) reduces acetic acid-induced writhing in mice. It also reduces paw licking in the first and second phases of the formalin test in mice when administered 30 minutes prior to formalin. Seselin (3, 10, and 30 mg/kg) decreases serum levels of IL-1β, IL-6, and TNF-α in a mouse model of sepsis induced by cecal ligation and puncture and increases survival when administered at a dose of 30 mg/kg. It reduces ear edema induced by phorbol 12-myristate 13-acetate (TPA; ) in mice (ED45 = 0.25 mg/ear).
  Seselin, also known as amyrolin, belongs to the class of organic compounds known as angular pyranocoumarins. These are organic compounds containing a py...

2,4-Dichloro-6-nitroquinoline

In Stock

• CAS RN:
• 408523-59-1

• Formula:
• C9H4Cl2N2O2

• InChI:
• InChI=1S/C9H4Cl2N2O2/c10-7-4-9(11)12-8-2-1-5(13(14)15)3-6(7)8/h1-4H

• InChIKey:
• ZHHMYLFTTXCPRJ-UHFFFAOYSA-N

• 2,4-Dichloro-6-nitroquinoline is a useful research compound. Its molecular formula is C9H4Cl2N2O2 and its molecular weight is 243.04 g/mol. The purity is usually 95%.